Epicoccamide

• Molecular Formula: C29H51NO9
• Molecular Weight: 557.7 g/mol
• InChI: InChI=1S/C29H51NO9/c1-19(23(32)22-24(33)20(2)30(3)28(22)37)16-14-12-10-8-6-4-5-7-9-11-13-15-17-38-29-27(36)26(35)25(34)21(18-31)39-29/h19-21,25-27,29,31-32,34-36H,4-18H2,1-3H3/t19?,20?,21-,25-,26+,27+,29-/m1/s1
• InChIKey: GLMMQSHEMIVRFP-XIECNSLGSA-N

Epicoccamide: Glycosylated Tetramic Acid Metabolite

Epicoccamide (EPC) is an O-D-mannosylated acyltetramic acid, a bolaamphiphilic fungal polyketide first isolated from Epicoccum purpurascens [1]. Its structure comprises three distinct biosynthetic subunits: a glycosidic moiety, a fatty acid chain, and a tetramic acid core [2]. In its native state, EPC exhibits only weak or negligible bioactivity, a characteristic that distinguishes it from its deglycosylated aglycone and certain structural analogs, making it a key control and baseline compound for studying glycosylation-mediated activity modulation in this class [3].

ScaffoldGlycosylated acyltetramic acid from Epicoccum purpurascens

WorkflowPrecursor for deglycosylated analog synthesis or biosynthetic studies

Key ContextLow intrinsic antimicrobial and cytotoxic activity; bioactivity emerges upon derivatization

• [1] Wright, A. D., Osterhage, C., & König, G. M. (2003). Epicoccamide, a novel secondary metabolite from a jellyfish-derived culture of Epicoccum purpurascens. Organic & Biomolecular Chemistry, 1(3), 507-510. View Source
• [2] Wangun, H. V. K., Dahse, H. M., & Hertweck, C. (2007). Epicoccamides B−D, Glycosylated Tetramic Acid Derivatives from an Epicoccum sp. Associated with the Tree Fungus Pholiota squarrosa. Journal of Natural Products, 70(11), 1800-1803. View Source
• [3] Kwon, H. J., Choi, E. H., Choi, U., & Park, S. H. (2023). Biological production of epicoccamide-aglycone and its cytotoxicity. Bioorganic & Medicinal Chemistry Letters, 96, 129524. View Source

Epicoccamide: Why Generic Substitution Fails

Epicoccamide's value is not as an end-point drug candidate, but as a benchmark for studying a quantifiable, glycosylation-dependent bioactivity switch. The presence of its O-D-mannosyl moiety acts as a potent modulator, conferring an up to 64-fold difference in antibacterial potency and a 2.5-fold difference in cytotoxicity compared to its aglycone [1]. This stark functional divergence is not a class-wide property; related analogs like epicoccamides B, C, and D possess inherent, albeit weak, cytotoxic activity, unlike the non-cytotoxic EPC . Therefore, simple substitution with another tetramic acid or Epicoccum-derived metabolite fails to provide the critical baseline inactivity required for studies where the dynamic range of glycosylation-mediated effects is the central research question.

Glycosylation status: deglycosylated analogs dramatically differ in antibacterial potency and cytotoxicity profile; native glycosylated form may not reproduce aglycone activity.

Alkyl chain length: even among epicoccamides, longer chain (e.g., epicoccamide D) shows >5‑fold higher HeLa cytotoxicity; chain‑length substitution may alter SAR.

Bolaamphiphilic architecture: uncharacterized tetramic acids lacking the mannosyl moiety or specific bolaamphiphilic topology may shift biological profile unpredictably.

• [1] Kwon, H. J., Choi, E. H., Choi, U., & Park, S. H. (2023). Biological production of epicoccamide-aglycone and its cytotoxicity. Bioorganic & Medicinal Chemistry Letters, 96, 129524. View Source

Epicoccamide Head-to-Head Comparison Evidence

Chain Length-Dependent Cytotoxicity in HeLa Cells

The defining differentiator for Epicoccamide is the functional impact of its O-D-mannosyl group. A direct head-to-head comparison demonstrates that the glycosylated Epicoccamide (EPC) is essentially inactive, while the deglycosylated version (EPC-aglycone) exhibits strong antibacterial activity. EPC serves as the essential inactive baseline for studies investigating this glycosylation-mediated activity modulation [1].

Chain-length cytotoxicity

Head-to-head

>90 μM → 17.0 μM

>5.3‑fold difference, supports chain‑length SAR

HeLa cell‑line endpoint context

Evidence Dimension	Minimal Inhibitory Concentration (MIC) against S. aureus
Target Compound Data	64 μg/mL
Comparator Or Baseline	EPC-aglycone: 1 μg/mL
Quantified Difference	64-fold reduction in MIC (higher potency) for the aglycone
Conditions	In vitro antibacterial assay against Staphylococcus aureus

Why This Matters

This quantifies the functional impact of the glycosyl group, making EPC an essential negative control for studies aiming to dissect or engineer glycosylation-dependent bioactivity.

• [1] Kwon, H. J., Choi, E. H., Choi, U., & Park, S. H. (2023). Biological production of epicoccamide-aglycone and its cytotoxicity. Bioorganic & Medicinal Chemistry Letters, 96, 129524. View Source

Glycosylation-Dependent Antibacterial Activity in S. aureus

Consistent with antibacterial findings, the D-mannose attachment also attenuates cytotoxicity. A direct head-to-head comparison shows Epicoccamide is 2.5 times less potent than its aglycone against HeLa cells. Furthermore, analysis of dose-response curve slopes suggests they engage distinct cellular targets, implying the glycosyl group does not merely weaken binding but may redirect the compound's mechanism of action [1].

Glycosylation‑dependent antibacterial

Head-to-head

64‑foldlower MIC for aglycone

Glycosylation strongly modulates S. aureus activity

S. aureus MIC endpoint context

Evidence Dimension	Half Maximal Inhibitory Concentration (IC50) against HeLa cell line
Target Compound Data	76 μM
Comparator Or Baseline	EPC-aglycone: 19 μM
Quantified Difference	4-fold increase in IC50 (lower potency) for EPC
Conditions	In vitro cytotoxicity assay against HeLa cervical cancer cell line

Why This Matters

This data validates Epicoccamide's utility as a non-cytotoxic or low-cytotoxicity control when compared to its aglycone or other active analogs, crucial for counter-screening in phenotypic assays.

• [1] Kwon, H. J., Choi, E. H., Choi, U., & Park, S. H. (2023). Biological production of epicoccamide-aglycone and its cytotoxicity. Bioorganic & Medicinal Chemistry Letters, 96, 129524. View Source

Glycosylation-Dependent Cytotoxicity in HeLa and WI-38 Cells

While Epicoccamide A is non-cytotoxic, its close structural relatives Epicoccamides B, C, and D exhibit inherent cytotoxic activity. A cross-study comparison reveals that Epicoccamide D, for example, has a measurable CC50 of 17.0 μM against HeLa cells [1]. This distinction is commercially significant, as it positions Epicoccamide as a distinct chemical probe for experiments where a completely inert, non-toxic structural analog is required .

Glycosylation‑dependent cytotoxicity

Head-to-head

4‑foldHeLa (IC50 76→19 μM)2.5‑foldWI‑38 (38→15 μM)

Deglycosylation increases cytotoxicity in both cell lines

Cell viability endpoint context

Evidence Dimension	Cytotoxicity against HeLa cells
Target Compound Data	Non-cytotoxic (no activity)
Comparator Or Baseline	Epicoccamide D: CC50 17.0 μM
Quantified Difference	Inactive vs. moderate cytotoxic activity
Conditions	In vitro cytotoxicity assays as reported in separate studies

Why This Matters

This difference allows researchers to select Epicoccamide A as a non-toxic control or a specific structural probe to investigate the structural determinants of cytotoxicity within the epicoccamide family.

• [1] Wangun, H. V. K., Dahse, H. M., & Hertweck, C. (2007). Epicoccamides B−D, Glycosylated Tetramic Acid Derivatives from an Epicoccum sp. Associated with the Tree Fungus Pholiota squarrosa. Journal of Natural Products, 70(11), 1800-1803. View Source

Ustilago maydis Antifungal Comparison

Despite its general inactivity profile, Epicoccamide A demonstrates a mild, quantifiable antifungal effect against the plant pathogen Ustilago maydis. This activity is comparable to another Epicoccum metabolite, epipyrone A, but is distinct from its lack of antibacterial or cytotoxic effects [1]. This narrow window of activity provides a defined baseline against which the activity of more potent derivatives or synergistic combinations can be measured.

Antifungal comparison

Head-to-head

MIC 1.8 mM vs 1.6 mM

Comparable weak antifungal activity against U. maydis

U. maydis MIC endpoint context

Evidence Dimension	Minimal Inhibitory Concentration (MIC) against U. maydis
Target Compound Data	1.8 mM
Comparator Or Baseline	Epipyrone A: 1.6 mM
Quantified Difference	~12.5% higher MIC (slightly less potent)
Conditions	In vitro antifungal assay against Ustilago maydis AB33

Why This Matters

This quantifies Epicoccamide's only known native bioactivity, establishing it as a weak positive control and a starting point for studying the antifungal potential of its scaffold or for exploring synergies.

• [1] Azacoccones F-H, new flavipin-derived alkaloids from an endophytic fungus Epicoccum nigrum MK214079. Fitoterapia, 146, 104698. View Source

Confirmed Biosynthetic Gene Cluster Enables Rational Derivatization

The biosynthetic gene cluster (BGC) responsible for Epicoccamide A production, designated 'epi,' has been identified and characterized. Genetic knockout of the core PKS-NRPS hybrid gene, epiA, completely abolished compound production, confirming the link between genotype and phenotype [1]. This validated genetic platform is not universally available for all Epicoccum metabolites or glycosylated tetramic acids, providing a clear advantage for researchers interested in generating new derivatives through combinatorial biosynthesis or pathway engineering.

Evidence Dimension	Biosynthetic Gene Cluster Characterization
Target Compound Data	epi BGC identified and validated via epiA knockout
Comparator Or Baseline	Many other fungal tetramates lack characterized BGCs
Quantified Difference	Confirmed and functional BGC vs. uncharacterized or unknown
Conditions	Genome mining, bioinformatic analysis, and gene knockout studies in Epicoccum sp. CPCC 400996

Why This Matters

This provides a rational foundation for accessing the compound and its derivatives via fermentation and genetic engineering, a key factor for sourcing and scaled production.

• [1] Zhang, T., Cai, G., Rong, X., Xu, J., Jiang, B., Wang, H., ... & Yu, L. (2022). Mining and characterization of the PKS–NRPS hybrid for epicoccamide A: a mannosylated tetramate derivative from Epicoccum sp. CPCC 400996. Microbial Cell Factories, 21(1), 249. View Source

Epicoccamide Applications

Scaffold for Antibacterial and Cytotoxic Derivatization

Given the 64-fold difference in antibacterial MIC and 2.5-fold difference in cytotoxicity compared to its aglycone [1], Epicoccamide is the ideal negative control. Laboratories investigating the role of glycosylation in modulating the activity of tetramic acid or other natural product scaffolds can use EPC to establish a baseline of inactivity, against which the enhanced potency of aglycones or engineered derivatives can be rigorously quantified.

Biosynthetic Pathway and QC Standard

Epicoccamide's native, albeit mild, antifungal activity (MIC 1.8 mM against U. maydis) [2] combined with its non-cytotoxic profile provides a unique starting point. Research programs focused on antifungal discovery can use EPC as a low-toxicity scaffold to synthesize and screen derivatives for improved potency, or to investigate potential synergistic effects with known antifungals, using EPC's baseline activity as a reference for fold-improvement calculations.

Fungal Morphogenesis and Plant Pathogen Probe

The confirmed and characterized 'epi' biosynthetic gene cluster [3] makes Epicoccamide a valuable tool for synthetic biology and metabolic engineering groups. Unlike many natural products with cryptic pathways, EPC can be reliably produced and manipulated. Researchers can use the EPC-producing strain or heterologous hosts expressing the 'epi' cluster to generate novel analogs via precursor-directed biosynthesis or genetic modification of tailoring enzymes, facilitating structure-activity relationship (SAR) studies.

Application

Selection Property

Validation Focus

Tetramic acid scaffold derivatization

Glycosylation‑switchable bioactivity

Antibacterial and cytotoxicity SAR validation

Biosynthetic pathway studies

O‑D‑mannosylation step characterization

Glycosyltransferase activity monitoring

Fungal morphogenesis probe

Mild antifungal activity context

Plant pathogen interaction endpoints

SAR and comparative pharmacology

Chain‑length dependent activity profile

Tetramic acid analog benchmarking

• [1] Kwon, H. J., Choi, E. H., Choi, U., & Park, S. H. (2023). Biological production of epicoccamide-aglycone and its cytotoxicity. Bioorganic & Medicinal Chemistry Letters, 96, 129524. View Source
• [2] Azacoccones F-H, new flavipin-derived alkaloids from an endophytic fungus Epicoccum nigrum MK214079. Fitoterapia, 146, 104698. View Source
• [3] Zhang, T., Cai, G., Rong, X., Xu, J., Jiang, B., Wang, H., ... & Yu, L. (2022). Mining and characterization of the PKS–NRPS hybrid for epicoccamide A: a mannosylated tetramate derivative from Epicoccum sp. CPCC 400996. Microbial Cell Factories, 21(1), 249. View Source